Methyl 2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]propanoate

• IUPAC Name: methyl 2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]propanoate
• InChI: InChI=1S/C13H18N2O3S2/c1-5-15-11(16)10-9(6-7(2)19-10)14-13(15)20-8(3)12(17)18-4/h7-8H,5-6H2,1-4H3
• InChI Key: DYKNZIPFCUGFRI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CC(S2)C)N=C1SC(C)C(=O)OC
• Molecular Formula: C13H18N2O3S2
• Molecular Weight: 314.4 g/mol

Description

Methyl 2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]propanoate is a useful research compound. Its molecular formula is C13H18N2O3S2 and its molecular weight is 314.42. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Methyl 2-[(3-ethyl-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]propanoate, as a derivative of the thieno[3,2-d]pyrimidine class, has shown potential in antitumor applications. A study by Hafez and El-Gazzar (2017) reported that derivatives of this class displayed potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, comparable to the activity of doxorubicin.

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds using this chemical as a precursor is a significant area of research. Studies by Vetyugova et al. (2018) and Zadorozhny et al. (2010) have explored the reactions and transformations of similar compounds, highlighting their utility in creating diverse molecular structures with potential biological activities.

Potential in Antimicrobial Applications

A research conducted by Sarvaiya et al. (2019) focused on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, showing the utility of thieno[3,2-d]pyrimidine derivatives in antimicrobial applications. This indicates the compound's potential in developing new antimicrobial agents.

Use in Synthesis of Dual Inhibitors

Research by Gangjee et al. (2008) and Gangjee et al. (2009) demonstrated the synthesis of thieno[2,3-d]pyrimidine derivatives as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase. These compounds have shown promise as antitumor agents, underscoring the significance of this chemical class in medicinal chemistry.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, characterization, and potential applications. The compound’s drug-like properties could be taken into account for future drug development.